L-Seryl-L-isoleucyl-L-lysyl-L-valyl-L-alanyl-D-valine

Specification

• CAS No.: 655230-61-8
• Molecular Formula: C28H53N7O8
• Molecular Weight: 615.8 g/mol
• IUPAC Name: (2R)-2-[[(2S)-2-[[(2S)-2-[[(2S)-6-amino-2-[[(2S,3S)-2-[[(2S)-2-amino-3-hydroxypropanoyl]amino]-3-methylpentanoyl]amino]hexanoyl]amino]-3-methylbutanoyl]amino]propanoyl]amino]-3-methylbutanoic acid
• Standard InChI: InChI=1S/C28H53N7O8/c1-8-16(6)22(35-24(38)18(30)13-36)27(41)32-19(11-9-10-12-29)25(39)33-20(14(2)3)26(40)31-17(7)23(37)34-21(15(4)5)28(42)43/h14-22,36H,8-13,29-30H2,1-7H3,(H,31,40)(H,32,41)(H,33,39)(H,34,37)(H,35,38)(H,42,43)/t16-,17-,18-,19-,20-,21+,22-/m0/s1
• Standard InChI Key: OFGVZFQUFJYSGS-FXSSSKFRSA-N
• Isomeric SMILES: CC[C@H](C)[C@@H](C(=O)N[C@@H](CCCCN)C(=O)N[C@@H](C(C)C)C(=O)N[C@@H](C)C(=O)N[C@H](C(C)C)C(=O)O)NC(=O)[C@H](CO)N
• Canonical SMILES: CCC(C)C(C(=O)NC(CCCCN)C(=O)NC(C(C)C)C(=O)NC(C)C(=O)NC(C(C)C)C(=O)O)NC(=O)C(CO)N

Introduction

L-Seryl-L-isoleucyl-L-lysyl-L-valyl-L-alanyl-D-valine is a synthetic polypeptide composed of six amino acids: serine, isoleucine, lysine, valine, alanine, and D-valine. This compound is notable for its unique combination of L- and D-amino acids, which can influence its biological activity and stability. The presence of D-valine provides resistance to enzymatic degradation, making it a subject of interest in various scientific applications, including pharmaceuticals and biochemistry.

Chemical Composition

• Molecular Formula: Not explicitly provided for this specific compound, but similar peptides typically have a formula reflecting their amino acid composition.

• Amino Acid Sequence: Serine, Isoleucine, Lysine, Valine, Alanine, D-Valine.

• Physical Properties: The arrangement of these amino acids contributes to the compound's physical properties and biological functions.

Synthesis Method

The synthesis of L-Seryl-L-isoleucyl-L-lysyl-L-valyl-L-alanyl-D-valine typically employs solid-phase peptide synthesis (SPPS). This method allows for the sequential addition of amino acids to a growing peptide chain anchored to a solid resin.

Mechanism of Action

The mechanism of action for L-Seryl-L-isoleucyl-L-lysyl-L-valyl-L-alanyl-D-valine involves its interaction with specific molecular targets within biological systems. It may bind to cell surface receptors, triggering intracellular signaling pathways that promote cellular processes such as adhesion, proliferation, or differentiation. The precise pathways activated depend on the cellular context and the specific receptors engaged.

Scientific Applications

This polypeptide has several scientific applications, including pharmaceuticals and biochemistry, due to its resistance to enzymatic degradation provided by the D-valine component.

Chemical Reactions

L-Seryl-L-isoleucyl-L-lysyl-L-valyl-L-alanyl-D-valine can undergo several chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include hydrogen peroxide for oxidation, sodium borohydride for reduction, and various nucleophiles for substitution reactions.

Stability

The stability of this compound is influenced by its unique amino acid composition, particularly the presence of D-valine, which enhances resistance to enzymatic degradation.

Comparison with Similar Compounds

While specific data on L-Seryl-L-isoleucyl-L-lysyl-L-valyl-L-alanyl-D-valine is limited, similar peptides like L-Seryl-L-isoleucyl-L-lysyl-D-valyl-L-alanyl-L-valine have been studied. For example, L-Seryl-L-isoleucyl-L-lysyl-D-valyl-L-alanyl-L-valine has a molecular weight of 615.8 g/mol and is composed of the same amino acids except for the position of the D-valine.

Data Table: Comparison of Similar Peptides

Compound	Molecular Weight (g/mol)	CAS Number	Amino Acid Sequence
L-Seryl-L-isoleucyl-L-lysyl-D-valyl-L-alanyl-L-valine	615.8	655230-57-2	Ser-Ile-Lys-D-Val-Ala-Val
L-Seryl-D-isoleucyl-L-lysyl-L-valyl-L-alanyl-L-valine	615.8	655230-53-8	Ser-D-Ile-Lys-Val-Ala-Val

Note: Specific data for L-Seryl-L-isoleucyl-L-lysyl-L-valyl-L-alanyl-D-valine is not fully detailed in available sources, but its properties can be inferred from similar compounds.

References:
- EvitaChem. L-Seryl-L-isoleucyl-L-lysyl-L-valyl-L-alanyl-D-valine.
- PubChem. L-Seryl-L-isoleucyl-L-lysyl-D-valyl-L-alanyl-L-valine.
- EvitaChem. CAS No.: 655230-61-8.
- PubChem. L-Seryl-D-isoleucyl-L-lysyl-L-valyl-L-alanyl-L-valine.
- ResearchGate. Interaction of L-alanyl-L-valine and L-valyl-L-alanine with organic vapors.